Cas no 105868-35-7 ([1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-)

[1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro- structure
105868-35-7 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-
CAS No:105868-35-7
MF:C13H12N2O2
MW:228.246582984924
CID:126879
PubChem ID:53426140
Update Time:2025-04-18

[1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-
    • 4-(2,4-Diaminophenyl)benzoic acid
    • 4-(2,4-dinitrophenyl)benzoic acid
    • [1,1'-Biphenyl]-4-carboxylicacid,2',4'-dinitro
    • 4-(3,4-Dinitrophenyl)benzoic acid
    • 105868-35-7
    • Inchi: 1S/C13H12N2O2/c14-10-5-6-11(12(15)7-10)8-1-3-9(4-2-8)13(16)17/h1-7H,14-15H2,(H,16,17)
    • InChI Key: ZRUXILPQKDPPHA-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1C=CC(=CC=1N)N)=O

Computed Properties

  • Exact Mass: 228.09000
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • PSA: 89.34000
  • LogP: 3.37860
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